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Compound of Interest

Compound Name: Ataquimast

Cat. No.: B1665806

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ataquimast is a synthetic small molecule belonging to the quinoxalinone class of compounds.
It has been identified as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the
inflammatory cascade. Furthermore, Ataquimast has demonstrated the ability to modulate the
release of pro-inflammatory mediators, including leukotrienes, tumor necrosis factor-alpha
(TNF-a), and granulocyte-macrophage colony-stimulating factor (GM-CSF). This multifaceted
mechanism of action suggests its potential therapeutic application in inflammatory diseases
and oncology, particularly in advanced receptor-positive breast cancer. This guide provides a
comprehensive overview of the chemical structure, properties, and known biological activities
of Ataquimast, based on available scientific literature.

Chemical Structure and Identification

Ataquimast is chemically known as 1-ethyl-3-(methylamino)quinoxalin-2(1H)-one
hydrochloride. Its structure is characterized by a core quinoxalinone heterocyclic system,
substituted with an ethyl group at the N1 position and a methylamino group at the C3 position.

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1665806?utm_src=pdf-interest
https://www.benchchem.com/product/b1665806?utm_src=pdf-body
https://www.benchchem.com/product/b1665806?utm_src=pdf-body
https://www.benchchem.com/product/b1665806?utm_src=pdf-body
https://www.benchchem.com/product/b1665806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Inflammatory Stimuli

e.g., LPS, Cytokines

Immune Cell (e.g., Macrophage)

- TNF-a, GM-CSF
"\ (Pro-inflammatory Cytokines)
A A

Cell Membrane Phospholipids Phospholipase A2 Arachidonic Acid)—W
LGm i 5-LOX Let iene:

D]‘\lg Action inhibits release

Prostaglandins Inflammation, Pain, Fever

Click to download full resolution via product page
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Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1665806#chemical-structure-and-properties-of-
ataquimast]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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